2-Furan-2-yl-5-hydroxy-benzonitrile
Cat. No. B8438920
M. Wt: 185.18 g/mol
InChI Key: VRQYKEUTANAHNZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07713994B2
Procedure details
5-Hydroxy-2-iodo-benzonitrile (200 mg, 0.82 mmol) and PdCl2(PPh3)2 (20 mg, 0.028 mmol) and 2-furyltributyltin (400 g, 1.12 mmol) in N,N-dimethylformamide (5 mL) is degassed and heated at 100° C. for 15 min. After the mixture cooled to room temperature, an aqueous work up is performed and the product is isolated from chromatography (100 mg, 66%). MS (ESI): 184 (M−1)−1.
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:3]=[CH:4][C:5](I)=[C:6]([CH:9]=1)[C:7]#[N:8].[O:11]1[CH:15]=[CH:14][CH:13]=[C:12]1[Sn](CCCC)(CCCC)CCCC>CN(C)C=O.Cl[Pd](Cl)([P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)[P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1>[O:11]1[CH:15]=[CH:14][CH:13]=[C:12]1[C:5]1[CH:4]=[CH:3][C:2]([OH:1])=[CH:9][C:6]=1[C:7]#[N:8] |^1:36,55|
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Inputs
Step One
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Name
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Quantity
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200 mg
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Type
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reactant
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Smiles
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OC=1C=CC(=C(C#N)C1)I
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Name
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Quantity
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400 g
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Type
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reactant
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Smiles
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O1C(=CC=C1)[Sn](CCCC)(CCCC)CCCC
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Name
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Quantity
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20 mg
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Type
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catalyst
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Smiles
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Cl[Pd]([P](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)([P](C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=CC=C6)Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After the mixture cooled to room temperature
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CUSTOM
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Type
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CUSTOM
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Details
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the product is isolated from chromatography (100 mg, 66%)
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Outcomes
Product
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Name
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Type
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Smiles
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O1C(=CC=C1)C1=C(C#N)C=C(C=C1)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
